(E)-1,2-diacetoxyethene

• CAS No.: 19191-10-7
• Molecular Formula: C10H13NO3

Description

(E)-1,2-Diacetoxyethene is a trans-configured ethene derivative with two acetoxy (-OAc) functional groups attached to adjacent carbon atoms. Structurally, it belongs to the class of 1,2-disubstituted ethenes, where the substituents are ester groups. This compound is hypothesized to exhibit polarity due to its ester functionalities, which may influence its solubility in organic solvents and reactivity in hydrolysis or polymerization reactions.

Comparison with Similar Compounds

Substituent Functional Groups and Structural Analogues

The table below compares (E)-1,2-diacetoxyethene with three structurally related compounds: trans-1,2-dichloroethene , 1,2-dimethoxyethane , and 1,2-diethoxyethane .

Compound	Substituents	Functional Group	Key Properties (Inferred or Reported)
(E)-1,2-Diacetoxyethene	Acetoxy (-OAc)	Ester	Polar, likely hydrolyzable, moderate volatility (estimated)
trans-1,2-Dichloroethene	Chlorine (-Cl)	Halide	Low water solubility (0.2 g/100 mL), BP: 48–60°C , toxic
1,2-Dimethoxyethane	Methoxy (-OCH₃)	Ether	BP: 85°C , highly flammable, miscible with polar solvents
1,2-Diethoxyethane	Ethoxy (-OCH₂CH₃)	Ether	BP: 121°C , density: 826.22 kg/m³ , moderate solubility

Physical and Chemical Properties

• trans-1,2-Dichloroethene: Stable under ambient conditions but reacts with strong oxidizers; used as an industrial solvent . 1,2-Dimethoxyethane: Ethers are generally inert but flammable; used in battery electrolytes .
• Toxicity and Safety: trans-1,2-Dichloroethene: Classified as toxic by ATSDR, with risks of central nervous system depression . 1,2-Dimethoxyethane: Flammable (DOT hazard label) but low acute toxicity . (E)-1,2-Diacetoxyethene: Limited toxicity data; esters may act as irritants.

Research Findings and Data Limitations

Key Data from Literature

• trans-1,2-Dichloroethene: CAS: 156-60-5 .
• 1,2-Diethoxyethane :
  • Density: 826.22 kg/m³ at 308.5 K .
  • Mixtures: Compatible with dimethyl sulfoxide and alcohols .

Gaps in Data for (E)-1,2-Diacetoxyethene

No direct experimental data (e.g., boiling point, synthesis protocols, or toxicity) were located in the reviewed evidence. Comparative analysis relies on structural analogues, highlighting the need for targeted studies.